Cas no 36507-69-4 (4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-)
36507-69-4 structure
Product Name:4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-
CAS No:36507-69-4
MF:C18H19NO2
MW:281.348964929581
CID:314073
PubChem ID:217214
Update Time:2025-04-19
4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)- Chemical and Physical Properties
Names and Identifiers
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- 4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-
- 4H-Dibenzo(de,g)quinolin-10-ol, 5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (R)-
- (6aR)-11-methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol
- 36507-69-4
- Isoapocodeine
- DTXSID50957813
- 11-Methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol
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- Inchi: 1S/C18H19NO2/c1-19-9-8-11-4-3-5-13-16(11)14(19)10-12-6-7-15(20)18(21-2)17(12)13/h3-7,14,20H,8-10H2,1-2H3/t14-/m1/s1
- InChI Key: SMJNKYXAZPPMTE-CQSZACIVSA-N
- SMILES: O(C)C1=C(C=CC2=C1C1=CC=CC3CCN(C)[C@H](C2)C=31)O
Computed Properties
- Exact Mass: 281.14167
- Monoisotopic Mass: 281.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.7
4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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